N-(2,4-dichlorophenyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: N-(2,4-dichlorophenyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C20H13Cl2FN4O3/c1-26-9-13(18(28)24-15-7-2-10(21)8-14(15)22)16-17(26)19(29)27(20(30)25-16)12-5-3-11(23)4-6-12/h2-9H,1H3,(H,24,28)(H,25,30)
• InChI Key: ANZUDEFRVVTNBE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)F)C(=O)NC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C20H13Cl2FN4O3
• Molecular Weight: 447.2 g/mol

Description

N-(2,4-dichlorophenyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C20H13Cl2FN4O3 and its molecular weight is 447.25. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dichlorophenyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dichlorophenyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structure Analysis

N-(2,4-dichlorophenyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide, belonging to the pyrimidine class, has been a focal point in synthetic chemistry. Marcotte et al. (2003) emphasized its diversity-oriented synthesis, particularly noting the introduction of molecular diversity to the pyrimidine nitrogens, which is pivotal in medicinal chemistry for drug design and development (Marcotte, Rombouts, & Lubell, 2003). Akbari et al. (2008) explored its derivatives, focusing on their potential as antimicrobial agents, indicating its relevance in therapeutic applications (Akbari et al., 2008).

Crystallographic Studies

The compound's crystal structure has been analyzed to understand its molecular conformation and interactions, as detailed in the work by Liu et al. (2012), where they described the planar systems within the compound and the crystal packing dominated by van der Waals interactions (Liu et al., 2012). Such structural insights are crucial for its potential applications in materials science and drug design.

Biological Activity and Medicinal Applications

The compound and its derivatives have shown promising biological activities. Liu et al. (2016) synthesized a derivative and demonstrated its effective inhibition on cancer cell proliferation, marking its significance in cancer research and therapy (Liu et al., 2016). Similarly, Jiu-fu et al. (2015) synthesized a derivative and confirmed its moderate anticancer activity, further reinforcing its potential in medicinal chemistry (Jiu-fu et al., 2015).